Cas no 68960-60-1 (4-[(4-chlorophenyl)sulfanyl]azetidin-2-one)

• Product Name: 4-[(4-chlorophenyl)sulfanyl]azetidin-2-one
• CAS No: 68960-60-1
• MF: C₉H₈ClNOS
• MW: 213.683919906616
• CID: 1733098
• PubChem ID: 111483
• Update Time: 2025-04-21

4-[(4-chlorophenyl)sulfanyl]azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(4-chlorophenyl)sulfanyl]azetidin-2-one
• 68960-60-1
• 4-((4-Chlorophenyl)thio)azetidin-2-one
• DTXSID60875852
• 2-Azetidinone, 4-((4-chlorophenyl)thio)-
• 2-Azetidinone, 4-[(4-chlorophenyl)thio]-

• Inchi： 1S/C9H8ClNOS/c10-6-1-3-7(4-2-6)13-9-5-8(12)11-9/h1-4,9H,5H2,(H,11,12)
• InChI Key： VYTVONIYWVXPHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1CC(N1)=O

Computed Properties

• Exact Mass: 213.00164
• Monoisotopic Mass: 213.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1